Cas no 1252916-04-3 (2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(2,5-difluorophenyl)acetamide)

• Product Name: 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(2,5-difluorophenyl)acetamide
• CAS No: 1252916-04-3
• MF: C₁₈H₁₇F₂N₃O₃S
• MW: 393.407689809799
• CID: 5320974
• Update Time: 2025-06-30

2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(2,5-difluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-butyl-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)-N-(2,5-difluorophenyl)acetamide
• 2-(3-butyl-2,4-dioxothieno[3,2-d]pyrimidin-1-yl)-N-(2,5-difluorophenyl)acetamide
• STL030666
• 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(2,5-difluorophenyl)acetamide

• Inchi： 1S/C18H17F2N3O3S/c1-2-3-7-22-17(25)16-14(6-8-27-16)23(18(22)26)10-15(24)21-13-9-11(19)4-5-12(13)20/h4-6,8-9H,2-3,7,10H2,1H3,(H,21,24)
• InChI Key： VQTBAMSBRIWQPA-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(N(C(N2CC(NC1C=C(C=CC=1F)F)=O)=O)CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 594
• XLogP3: 3.2
• Topological Polar Surface Area: 98

Additional information on 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(2,5-difluorophenyl)acetamide

Introduction to 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(2,5-difluorophenyl)acetamide (CAS No. 1252916-04-3)

The compound 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(2,5-difluorophenyl)acetamide, identified by the CAS registry number CAS No. 1252916-04-3, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of heterocyclic compounds, specifically featuring a thienopyrimidine core structure. The presence of substituents such as the butyl group and the difluorophenyl moiety introduces unique electronic and steric properties that make this compound a subject of interest in medicinal chemistry and material science.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecular frameworks. The synthesis of this compound involves a series of well-controlled reactions, including nucleophilic substitutions and condensation reactions. The thienopyrimidine ring system is particularly challenging to synthesize due to its fused-ring structure and the need for precise regioselectivity during the formation process. Researchers have employed various strategies such as microwave-assisted synthesis and catalytic methods to optimize the yield and purity of this compound.

The structural features of this compound make it an attractive candidate for exploring its biological activity. The thienopyrimidine moiety is known for its potential as a kinase inhibitor due to its ability to interact with ATP-binding pockets in protein targets. Additionally, the difluorophenyl group contributes to increased lipophilicity and improved pharmacokinetic properties. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against several kinases involved in cancer cell proliferation and signaling pathways.

In terms of applications, this compound has shown promise in the development of targeted therapies for oncological conditions. Its ability to selectively inhibit specific kinases makes it a valuable tool in drug discovery programs aimed at combating cancer. Furthermore, the incorporation of fluorine atoms in the structure enhances its stability and bioavailability, which are critical factors for successful drug candidates.

The study of this compound also extends into material science applications. The rigid aromatic system and the presence of electron-withdrawing groups make it a potential candidate for use in organic electronics. Researchers have explored its properties as a component in organic light-emitting diodes (OLEDs) and other electronic devices where high stability and efficient charge transport are required.

From an analytical standpoint, the characterization of this compound has been achieved through advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have provided detailed insights into its molecular structure and purity. High-resolution MS has been particularly useful in confirming the exact molecular formula and identifying any impurities or degradation products.

In conclusion, the compound 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(2,5-difluorophenyl)acetamide (CAS No. 1252916-04-3) represents a significant advancement in heterocyclic chemistry with diverse applications across medicinal chemistry and material science. Its unique structural features and promising biological activity position it as a key molecule for future research and development efforts.